N-(4-chlorophenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C17H15ClN4O3S/c1-21-15-14(16(24)22(2)17(21)25)12(7-8-19-15)26-9-13(23)20-11-5-3-10(18)4-6-11/h3-8H,9H2,1-2H3,(H,20,23)
• InChI Key: DNXMBYZTGYLEOW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN4O3S
• Molecular Weight: 390.8 g/mol

Description

N-(4-chlorophenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H15ClN4O3S and its molecular weight is 390.84. The purity is usually 95%.
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Scientific Research Applications

Vibrational Spectroscopic Analysis

The molecule has been characterized using Raman and Fourier transform infrared spectroscopy. Advanced quantum computational approaches have been employed to understand the vibrational signatures, leading to insights into the stereo-electronic interactions and molecular stability. This study provides valuable information on the geometric equilibrium, inter and intra-molecular hydrogen bonding of the molecule (Mary et al., 2022).

Antimicrobial and Anticancer Potential

A range of compounds, including this molecule, have been synthesized and evaluated for their antimicrobial and anticancer activity. The study indicates significant potential in these domains, with some compounds exhibiting higher activity than standard drugs (Hafez et al., 2016).

Crystal Structure Analysis

The compound has been subjected to crystal structure analysis, providing insights into its molecular conformation and interactions. This research helps in understanding the chemical properties and potential applications in various fields, such as material science and drug design (Repich et al., 2017).

Inhibitory Activities Against Pathogens

Studies have shown the compound's potential as an inhibitor against pathogens causing opportunistic infections. This highlights its relevance in developing treatments for patients with compromised immune systems (Gangjee et al., 2007).

Chemical Synthesis and Biological Activities

The compound has been synthesized and evaluated for its various biological activities, including anticancer and antibacterial properties. Such research is fundamental in drug discovery and development (Chandrashekaraiah et al., 2014).